Cas no 117333-18-3 (Dibenzo[b,e][1,4]dioxin,2,3-dibromo-7-iodo-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3-dibromo-7-iodo-
• CAS No: 117333-18-3
• MF: C₁₂H₅Br₂IO₂
• MW: 467.879374265671
• CID: 182637
• PubChem ID: 159485
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3-dibromo-7-iodo- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3-dibromo-7-iodo-
• 2,3-dibromo-7-iododibenzo-p-dioxin
• 2-iodo-7,8-dibromodibenzo-1,4-dioxin
• 2,3-dibromo-7-iodooxanthrene
• 2-Iodo-7,8-dibromodibenzo-p-dioxin
• 7-(125)I-Iodo-2,3-dibromodibenzo-p-dioxin
• 7-Iodo-2,3-dibromodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 2,3-dibromo-7-iodo-
• IDDD
• 117333-18-3
• SCHEMBL8651911
• DTXSID40151762

• Inchi： 1S/C12H5Br2IO2/c13-7-4-11-12(5-8(7)14)17-10-3-6(15)1-2-9(10)16-11/h1-5H
• InChI Key： SGBICHSMBOYOFD-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC1C=C(C(=CC=1O2)Br)Br

Computed Properties

• Exact Mass: 465.76955
• Monoisotopic Mass: 465.77
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 2.309
• Boiling Point: 441.4°Cat760mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.727
• PSA: 18.46